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Compound of Interest

Compound Name:
5-(tert-Butyl)-2-

methoxybenzaldehyde

Cat. No.: B1277133 Get Quote

Substituted benzaldehydes are cornerstone intermediates in the synthesis of a vast array of

high-value molecules, from pharmaceuticals and agrochemicals to fragrances and polymers.

The strategic introduction of the formyl group onto a benzene ring, often in the presence of

other functionalities, is a frequent challenge for synthetic chemists. The choice of synthetic

route is not merely a question of yield; it is a complex decision balancing factors such as

substrate scope, functional group tolerance, regioselectivity, scalability, cost, and increasingly,

environmental impact.

This guide provides an in-depth comparison of the most common and effective methods for

synthesizing substituted benzaldehydes. We will move beyond a simple recitation of protocols

to analyze the underlying mechanisms and the critical decision-making factors that guide the

hand of the experienced researcher.

Strategic Overview: Pathways to the Formyl Group
The synthesis of a substituted benzaldehyde can be approached from several distinct strategic

directions. The optimal choice depends heavily on the nature of the starting material and the

desired substitution pattern.
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Vilsmeier Reagent Formation

Electrophilic Aromatic Substitution & Hydrolysis
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Nucleophilic attack

POCl₃
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Rearomatization

Aryl Aldehyde

H₂O Workup
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(e.g., TEMPO/O₂, MnO₂, etc.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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